Cas no 66934-59-6 (Soladunalidine)

Soladunalidine structure
Soladunalidine structure
Product Name:Soladunalidine
CAS No:66934-59-6
MF:C27H46N2O
MW:414.666947841644
CID:964955
PubChem ID:327232
Update Time:2025-04-19

Soladunalidine Chemical and Physical Properties

Names and Identifiers

    • Soladunalidine
    • (22S,25S)-5α-Spirosolane-3β-amine
    • AC1L7026
    • NSC301456
    • SOLADUNALINIDINE (CRUDE)
    • NSC-301456
    • 66934-59-6
    • DTXSID10316260
    • Inchi: 1S/C27H46N2O/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,29H,5-15,28H2,1-4H3
    • InChI Key: HOEJSFZVOUECLS-UHFFFAOYSA-N
    • SMILES: O1C2(CCC(C)CN2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)N

Computed Properties

  • Exact Mass: 414.36100
  • Monoisotopic Mass: 414.361014095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.28000
  • LogP: 6.36230
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk